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Compound of Interest

Compound Name: 1-(2-Methoxypropoxy)-2-propanol

Cat. No.: B122039 Get Quote

An In-depth Technical Guide to the Physical Properties of Dipropylene Glycol Methyl Ether

This technical guide provides a comprehensive overview of the core physical properties of

dipropylene glycol methyl ether (DPM), a versatile solvent used across numerous industries.[1]

Intended for researchers, scientists, and professionals in drug development, this document

aggregates key quantitative data, outlines standard experimental methodologies for property

determination, and presents a logical workflow for the physical characterization of such

chemical substances.

Physical and Chemical Properties of DPM
Dipropylene glycol methyl ether (CAS No: 34590-94-8) is a colorless liquid with a mild, ethereal

odor.[1][2][3] It is a member of the P-series glycol ether family and is completely soluble in

water and miscible with a wide range of organic solvents.[3][4] This hydrophilic nature makes it

an excellent coupling agent in various formulations.[3][4] Commercial DPM is a mixture of four

structural isomers.[5]

Quantitative Data Summary
The following table summarizes the key physical properties of dipropylene glycol methyl ether,

compiled from various technical and safety data sheets.
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Property Value Units Conditions

Molecular Formula C₇H₁₆O₃ - -

Molecular Weight 148.20 g/mol -

Boiling Point 190 °C (463 K) °C (K)
at 760 mmHg[1][2][3]

[5][6]

Melting/Freezing Point -83 to -80 °C °C [2][3][5][7]

Density 0.951 - 0.954 g/cm³ at 20-25 °C[2][3][6][8]

Viscosity (Dynamic) 3.5 - 4.55 cP (mPa·s)
at 20-25 °C[2][3][9]

[10]

Flash Point 74 - 79 °C °C
Closed Cup[3][8][9]

[11]

166 - 167 °F °F
Closed Cup[3][8][12]

[13]

Vapor Pressure 0.37 hPa hPa at 20 °C[5]

0.4 - 0.5 mmHg mmHg at 25 °C[3][8][13]

Water Solubility Miscible / Complete - at 20 °C[2][3][5][6][13]

Refractive Index 1.419 - 1.423 -
at 20-25 °C, nD[2][3]

[8][11]

Surface Tension 28.8 - 29 dynes/cm (mN/m) at 20-25 °C[2][9][12]

Log Kow

(Octanol/Water)
0.0061 - [5]

Autoignition Temp. 205 - 207 °C °C [3][9][11]

Explosive Limits LEL: 1.1 - 1.3% % v/v [3][9][11]

UEL: 8.7 - 14% % v/v [3][9][11]

Experimental Protocols for Property Determination
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Detailed experimental protocols for a specific substance like DPM are typically proprietary.

However, the determination of its physical properties generally follows standardized methods,

such as those established by ASTM International and the Organisation for Economic Co-

operation and Development (OECD). The principles of these key methods are outlined below.

Boiling Point (Distillation Range): ASTM D1078 This method is used to determine the

distillation range of volatile organic liquids that are chemically stable during the process.[4]

[14] A 100-mL sample is distilled under controlled conditions. The initial boiling point is the

thermometer reading when the first drop of condensate falls, and observations are made

throughout the distillation to establish the boiling range.[11] This test is crucial for quality

control and for understanding a solvent's volatility.[4][14]

Density and Relative Density: ASTM D4052 This standard test method determines the

density and relative density of liquids using a digital density meter.[1][3] The method is based

on measuring the change in the oscillation frequency of a U-shaped tube when it is filled with

the test liquid.[15][16] This frequency change is directly related to the density of the liquid.

The procedure is applicable to petroleum distillates and viscous oils and is essential for

converting measured volumes to volumes at a standard temperature.[3][17]

Viscosity: ASTM D445 This method specifies the procedure for determining the kinematic

viscosity of transparent and opaque liquids by measuring the time it takes for a volume of the

liquid to flow under gravity through a calibrated glass capillary viscomometer.[2][18][19] The

dynamic viscosity can then be calculated by multiplying the kinematic viscosity by the liquid's

density.[2][10] Accurate viscosity determination is critical for applications involving fluid flow

and lubrication.[2]

Flash Point: ASTM D92 (Cleveland Open-Cup Method) The flash point is determined by

heating a sample in a test cup at a slow, constant rate.[20] A small test flame is passed

across the cup at specified intervals.[8][20] The flash point is the lowest temperature at which

the application of the flame causes the vapors above the liquid to ignite momentarily.[8][21]

This property is a critical safety parameter for defining flammable and combustible materials

for shipping and handling.[12]

Water Solubility: OECD Test Guideline 105 This guideline describes two primary methods for

determining water solubility: the column elution method (for solubilities < 10⁻² g/L) and the

flask method (for solubilities > 10⁻² g/L).[22] For a highly miscible substance like DPM, the
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flask method would involve stirring the substance in water for a prolonged period to achieve

equilibrium, followed by concentration analysis of the saturated solution.[23]

Partition Coefficient (n-octanol/water): OECD Test Guideline 117 This method uses High-

Performance Liquid Chromatography (HPLC) to estimate the n-octanol/water partition

coefficient (Pow).[5][24] The substance is passed through a reverse-phase HPLC column,

and its retention time is measured.[25] The log Pow is then calculated by comparing this

retention time to those of reference substances with known log Pow values.[24][25] This

parameter is crucial for predicting the environmental fate and bioaccumulation potential of a

substance.[9]

Refractive Index: ASTM D542 This test method measures the refractive index of transparent

organic plastics, and the principle is applicable to liquids.[6][13] It is typically performed using

an Abbé refractometer. A drop of the liquid is placed on the prism, and light is passed

through it. The refractive index is read directly from the instrument's scale after aligning the

light/dark boundary in the eyepiece.[26] This property is a fundamental measure useful for

identification and quality control.[6][13]

Workflow for Physical Property Characterization
The following diagram illustrates a generalized workflow for the systematic physical and

chemical characterization of a liquid chemical such as dipropylene glycol methyl ether.
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Workflow for the physical characterization of a liquid chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b122039?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

